- Hydroxyl purine compounds as PDE2 or TNF-α inhibitors and their preparation, pharmaceutical compositions and use in the treatment of psoriatic arthritis, China, , ,
Cas no 95312-27-9 (Methyl 5-(bromomethyl)isoxazole-3-carboxylate)
95312-27-9 structure
Product Name:Methyl 5-(bromomethyl)isoxazole-3-carboxylate
CAS No:95312-27-9
MF:C6H6BrNO3
MW:220.02074098587
MDL:MFCD11975679
CID:837909
PubChem ID:13371027
Update Time:2024-10-25
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 5-(bromomethyl)-, methyl ester
- methyl 5-(bromomethyl)isoxazole-3-carboxylate
- Methyl 5-bromomethylisoxazole-3-carboxylate
- 95312-27-9
- DB-320015
- AKOS026726768
- CS-W000435
- VDA31227
- methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate
- METHYL5-(BROMOMETHYL)ISOXAZOLE-3-CARBOXYLATE
- EN300-54804
- SCHEMBL5243287
- Methyl 5-(bromomethyl)isoxazole-3-carboxylate
-
- MDL: MFCD11975679
- Inchi: 1S/C6H6BrNO3/c1-10-6(9)5-2-4(3-7)11-8-5/h2H,3H2,1H3
- InChI Key: ARDHGTWSZBQZMX-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(CBr)ON=1)OC
Computed Properties
- Exact Mass: 218.95311g/mol
- Monoisotopic Mass: 218.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Boiling Point: 364.7±45.0 °C at 760 mmHg
- Flash Point: 174.3±28.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M297018-10mg |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate |
95312-27-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M297018-50mg |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate |
95312-27-9 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M297018-100mg |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate |
95312-27-9 | 100mg |
$ 295.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D551414-5g |
METHYL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE |
95312-27-9 | 95% | 5g |
$1180 | 2024-08-03 | |
| eNovation Chemicals LLC | D551414-10g |
METHYL 5-(BROMOMETHYL)-1,2-OXAZOLE-3-CARBOXYLATE |
95312-27-9 | 95% | 10g |
$1850 | 2024-08-03 | |
| Chemenu | CM424076-100mg |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95%+ | 100mg |
$193 | 2023-01-06 | |
| Chemenu | CM424076-250mg |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95%+ | 250mg |
$286 | 2024-07-18 | |
| Chemenu | CM424076-1g |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95%+ | 1g |
$769 | 2024-07-18 | |
| Enamine | EN300-54804-0.05g |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95% | 0.05g |
$180.0 | 2023-02-10 | |
| Enamine | EN300-54804-0.1g |
methyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate |
95312-27-9 | 95% | 0.1g |
$268.0 | 2023-02-10 |
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; 12 h, 80 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 24 h, 80 °C
Reference
- Preparation of substituted nitrogen heterocycles as RIPK1 inhibitors useful in treatment of RIPK1-mediated diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; rt; overnight, 80 °C
Reference
- Preparation of peptide epoxides and peptide aziridines as enzyme inhibitors, especially N-terminal nucleophile hydrolase inhibitors, for treating diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of quinazolinone derivatives as B-Raf inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 4 h, heated
Reference
- Aryl chain analogs of the biotin vitamers as potential herbicides. Part 3, Pest Management Science, 2007, 63(10), 974-1001
Production Method 6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ; overnight, reflux
Reference
- Preparation of Epoxy-ketone peptides as proteasome inhibitors and antitumor agents, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; rt; overnight, 80 °C; cooled
Reference
- Compounds for enzyme inhibition, United States, , ,
Production Method 8
Reaction Conditions
Reference
- 4-Hydroxy-N-[5-[(substituted hetero)methyl]-3-isoxazolyl]-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide and 4-hydroxy-2-alkyl-N-[5-[(substituted hetero)methyl]-3-isoxazolyl]-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide, European Patent Organization, , ,
Production Method 9
Reaction Conditions
Reference
- Medical use of hydroxyl purine compound, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
Reference
- Synthesis of garugamblin-1, Tetrahedron, 1993, 49(22), 4893-900
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Raw materials
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Preparation Products
Methyl 5-(bromomethyl)isoxazole-3-carboxylate Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
95312-27-9 (Methyl 5-(bromomethyl)isoxazole-3-carboxylate) Related Products
- 19788-35-3(methyl 5-methyl-1,2-oxazole-3-carboxylate)
- 221173-23-5(5-formyl-1,2-oxazole-3-carboxylic acid)
- 833445-84-4(3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, 2-propen-1-yl ester)
- 95312-32-6(5-(methoxymethyl)-1,2-oxazole-3-carboxylic acid)
- 84654-29-5(Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate)
- 95312-11-1(3-Isoxazolecarboxylic acid, 5-(bromomethyl)-)
- 3405-77-4(5-methyl-1,2-oxazole-3-carboxylic acid)
- 123770-62-7(Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate)
- 22667-21-6(methyl 5-formylisoxazole-3-carboxylate)
- 3209-72-1(Ethyl 5-methylisoxazole-3-carboxylate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk